2-Bicyclo[2.2.1]hept-5-en-2-yl-ethanol

• CAS No.: 13080-91-6
• Molecular Formula: C9H14O
• Molecular Weight: 138.21 g/mol
• IUPAC Name: 2-(2-bicyclo[2.2.1]hept-5-enyl)ethanol
• InChI: InChI=1S/C9H14O/c10-4-3-9-6-7-1-2-8(9)5-7/h1-2,7-10H,3-6H2
• InChI Key: CZYVCAJKUNEWLC-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC(C1C=C2)CCO

Description

2-Bicyclo[2.2.1]hept-5-en-2-yl-ethanol is a norbornene-derived alcohol characterized by a bicyclic framework with an ethanol substituent at the C2 position. This compound is structurally related to norbornene-based monomers and intermediates widely used in polymer chemistry, pharmaceuticals, and materials science. Its rigid bicyclic core imparts steric constraints and unique reactivity, making it valuable for synthesizing functionalized polymers and bioactive molecules.

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below summarizes key structural analogs of 2-bicyclo[2.2.1]hept-5-en-2-yl-ethanol, highlighting differences in functional groups, molecular weight, and applications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Group	Key Applications/Properties	References
2-Bicyclo[2.2.1]hept-5-en-2-yl-ethanol	C₉H₁₄O	~138.20 (estimated)	Ethanol (-CH₂CH₂OH)	Polymer synthesis, intermediate
Bicyclo[2.2.1]hept-5-ene-2-methanol	C₈H₁₂O	124.18	Methanol (-CH₂OH)	Chemical intermediate, polymer precursor
2-Amino-1-(bicyclo[2.2.1]hept-2-yl)ethanol	C₉H₁₇NO	155.24	Amino-ethanol	Pharmaceutical research (bioactive)
Bicyclo[2.2.1]hept-5-en-2-yl isobutyrate	C₁₂H₁₈O₂	194.27	Ester (-COO-)	Polymer crosslinking, flavoring agents
2-Bicyclo[2.2.1]hept-5-en-2-yl-quinoline-4-carboxylic acid	C₁₇H₁₅NO₂	265.31	Carboxylic acid (-COOH)	Biomedical research (enzyme inhibition)

(a) Alcohol Derivatives

• Ethanol vs. Methanol derivatives (e.g., C₈H₁₂O) are commonly used as intermediates in polymer synthesis, such as Grubbs catalyst-mediated ring-opening metathesis polymerization (ROMP) .
• Amino-Alcohols: The amino-ethanol analog (C₉H₁₇NO) introduces a basic amino group, enabling interactions with biological targets (e.g., enzymes, receptors). This modification is critical for drug discovery, though steric hindrance from the bicyclic core may limit bioavailability .

(b) Ester Derivatives

• Isobutyrate Ester: The isobutyrate ester (C₁₂H₁₈O₂) exhibits increased hydrophobicity compared to ethanol, making it suitable for hydrophobic polymer matrices or controlled-release formulations. Esters are also common in fragrance and flavor industries due to their volatility .

(c) Carboxylic Acid Derivatives

• Quinoline-4-carboxylic Acid: The introduction of a carboxylic acid group (C₁₇H₁₅NO₂) enables conjugation reactions (e.g., amide bond formation) and enhances binding to metal ions or proteins, relevant in catalysis and medicinal chemistry .